Cas no 29072-93-3 (2-Methyl-2-propoxypropane)

• Product Name: 2-Methyl-2-propoxypropane
• CAS No: 29072-93-3
• MF: C₇H₁₆O
• MW: 116.201342582703
• MDL: MFCD30474873
• CID: 915349
• PubChem ID: 520405
• Update Time: 2025-04-19

2-Methyl-2-propoxypropane Chemical and Physical Properties

Names and Identifiers

• propyl tert-butyl ether
• Propane, 2-methyl-2-propoxy-
• 2-methyl-2-propoxypropane
• n-propyl t-butyl ether
• 29072-93-3
• DTXSID20334339
• BS-18925
• 2-Methyl-2-propoxy-propane
• SCHEMBL191241
• S11895
• FITVQUMLGWRKKG-UHFFFAOYSA-N
• MFCD30474873
• 1,1-Dimethylethyl propyl ether
• t-butoxypropane
• 2-Methyl-2-propoxypropane

• MDL： MFCD30474873
• Inchi： 1S/C7H16O/c1-5-6-8-7(2,3)4/h5-6H2,1-4H3
• InChI Key： FITVQUMLGWRKKG-UHFFFAOYSA-N
• SMILES： O(CCC)C(C)(C)C

Computed Properties

• Exact Mass: 116.12018
• Monoisotopic Mass: 116.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 51.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.7472
• Melting Point: -95.35°C (estimate)
• Boiling Point: 97.45°C
• Refractive Index: 1.3830
• PSA: 9.23